2,6-difluoro-N-((6-methylpyrimidin-4-yl)methyl)benzenesulfonamide
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Description
2,6-difluoro-N-((6-methylpyrimidin-4-yl)methyl)benzenesulfonamide, also known as DMS, is a chemical compound that has gained considerable attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of sulfonamide compounds, which are known for their antibacterial and antifungal properties. In
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Techniques and Reagents
The combination of 1-benzenesulfinyl piperidine and trifluoromethanesulfonic anhydride is a potent reagent mix for converting thioglycosides to glycosyl triflates, demonstrating the utility of related sulfonamide compounds in complex organic synthesis Crich & Smith, 2001.
Fluorination Processes
Direct fluorination of substituted aminopyrimidines, leading to the synthesis of fluorinated pyrimidines, highlights the role of related chemical structures in creating compounds with specific chemical properties Wang et al., 2017.
Molecular and Structural Analysis
Structural Investigation via SC-XRD and Quantum Chemical Studies
The synthesis and structural characterization of O-benzenesulfonylated pyrimidines, including their quantum chemical analysis, offer insights into the molecular interactions and stability of similar sulfonamide derivatives Ali et al., 2020.
Noncovalent Interactions in Supramolecular Networks
Investigations into the role of noncovalent interactions in the stabilization of crystalline organic compounds derived from benzenesulfonylation processes enrich our understanding of the structural aspects of similar chemical entities Ali et al., 2020.
Applications in Biochemistry and Medicine
Inhibitors of Biological Targets
Research on thiopyrimidine-benzenesulfonamide conjugates as selective inhibitors of carbonic anhydrase II demonstrates the potential biomedical applications of sulfonamide derivatives in developing new therapeutic agents Abdel-Mohsen et al., 2020.
Antimicrobial Agents
The synthesis and evaluation of sulfonamide derivatives as antimicrobial agents underscore the relevance of benzenesulfonamide frameworks in discovering new drugs Abbas et al., 2017.
properties
IUPAC Name |
2,6-difluoro-N-[(6-methylpyrimidin-4-yl)methyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11F2N3O2S/c1-8-5-9(16-7-15-8)6-17-20(18,19)12-10(13)3-2-4-11(12)14/h2-5,7,17H,6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZCHCIDWPKJWQW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=N1)CNS(=O)(=O)C2=C(C=CC=C2F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11F2N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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